Acetamide, N,N-(bis(2-(diethylamino)ethyl))-2-(4-chlorophenoxy)-
Overview
Description
Acetamide, N,N-(bis(2-(diethylamino)ethyl))-2-(4-chlorophenoxy)- is a chemical compound used in scientific research. It is also known as BCECF-AM, which is an abbreviation of its full chemical name. BCECF-AM is a fluorescent dye that is used to measure intracellular pH in biological systems.
Mechanism Of Action
BCECF-AM is a fluorescent dye that is non-fluorescent until it enters the cell and is cleaved by esterases to produce BCECF. BCECF is a pH-sensitive dye that changes its fluorescence intensity as the pH changes. This change in fluorescence intensity is used to measure intracellular pH.
Biochemical and Physiological Effects:
BCECF-AM has no known biochemical or physiological effects on cells or organisms. It is a non-toxic dye that is widely used in scientific research.
Advantages And Limitations For Lab Experiments
BCECF-AM has several advantages for lab experiments. It is a non-toxic dye that can be used to measure intracellular pH in live cells. It is also a relatively inexpensive dye that is widely available. However, BCECF-AM has some limitations. It requires a fluorescence microscope or a plate reader for measurement, which can be expensive. It is also sensitive to photobleaching, which can affect the accuracy of the measurements.
Future Directions
There are several future directions for the use of BCECF-AM in scientific research. One direction is the development of new pH-sensitive dyes that are more stable and less sensitive to photobleaching. Another direction is the use of BCECF-AM in studies of diseases such as cancer, where changes in pH can affect the growth and metastasis of tumors. Finally, BCECF-AM can be used in studies of the effects of pH on cellular processes, such as protein folding and enzyme activity.
Synthesis Methods
BCECF-AM is synthesized through a two-step process. The first step involves the synthesis of 2-(4-chlorophenoxy)acetic acid, which is then reacted with bis(2-(diethylamino)ethyl)amine to form BCECF-AM. The reaction is carried out in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC).
Scientific Research Applications
BCECF-AM is widely used in scientific research to measure intracellular pH in biological systems. It is commonly used in studies of cellular physiology, such as the regulation of pH in cells and the effects of pH on cellular processes. BCECF-AM is also used in studies of diseases such as cancer, where changes in pH can affect the growth and metastasis of tumors.
properties
CAS RN |
1170-51-0 |
|---|---|
Product Name |
Acetamide, N,N-(bis(2-(diethylamino)ethyl))-2-(4-chlorophenoxy)- |
Molecular Formula |
C20H34ClN3O2 |
Molecular Weight |
384 g/mol |
IUPAC Name |
2-(4-chlorophenoxy)-N,N-bis[2-(diethylamino)ethyl]acetamide |
InChI |
InChI=1S/C20H34ClN3O2/c1-5-22(6-2)13-15-24(16-14-23(7-3)8-4)20(25)17-26-19-11-9-18(21)10-12-19/h9-12H,5-8,13-17H2,1-4H3 |
InChI Key |
TUKRGHXMYUQLKZ-UHFFFAOYSA-N |
SMILES |
CCN(CC)CCN(CCN(CC)CC)C(=O)COC1=CC=C(C=C1)Cl |
Canonical SMILES |
CCN(CC)CCN(CCN(CC)CC)C(=O)COC1=CC=C(C=C1)Cl |
Other CAS RN |
1170-51-0 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
